Barium di(toluene-4-sulphonate)
Description
Barium di(toluene-4-sulphonate) (CAS: 2090-08-6) is a barium salt composed of a barium cation (Ba²⁺) and two toluene-4-sulphonate anions. The toluene-4-sulphonate group consists of a sulfonic acid substituent (-SO₃⁻) attached to the para position of a toluene ring. This compound is structurally characterized by its ionic bonding between the divalent barium ion and the sulfonate groups, which confer distinct solubility and reactivity properties. Barium di(toluene-4-sulphonate) may share similar applications in catalysis or material science due to the sulfonate group’s role in stabilizing charges and enhancing solubility in polar solvents .
Properties
CAS No. |
2090-08-6 |
|---|---|
Molecular Formula |
C14H14BaO6S2 |
Molecular Weight |
479.7 g/mol |
IUPAC Name |
barium(2+);4-methylbenzenesulfonate |
InChI |
InChI=1S/2C7H8O3S.Ba/c2*1-6-2-4-7(5-3-6)11(8,9)10;/h2*2-5H,1H3,(H,8,9,10);/q;;+2/p-2 |
InChI Key |
JTRGEBZVNIQMHI-UHFFFAOYSA-L |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-].[Ba+2] |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-].[Ba+2] |
Other CAS No. |
2090-08-6 |
Pictograms |
Irritant |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Toxicity Data : Barium di(toluene-4-sulphonate)’s toxicity profile remains unquantified in the provided evidence, though analogous barium salts (e.g., acetate, chloride) show high acute toxicity .
- Applications : Barium sulfonates are niche materials, with substituted derivatives dominating pigment markets due to enhanced stability .
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